Cas no 2323066-15-3 ((3S)-N-methylpyrrolidine-3-sulfonamide)

• Product Name: (3S)-N-methylpyrrolidine-3-sulfonamide
• CAS No: 2323066-15-3
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• MDL: MFCD34600893
• CID: 5655744
• PubChem ID: 93603251
• Update Time: 2025-06-11

(3S)-N-methylpyrrolidine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2323066-15-3
• EN300-27707065
• (3S)-N-methylpyrrolidine-3-sulfonamide

• MDL： MFCD34600893
• Inchi： 1S/C5H12N2O2S/c1-6-10(8,9)5-2-3-7-4-5/h5-7H,2-4H2,1H3/t5-/m0/s1
• InChI Key： CJZNQMKEGGNNSZ-YFKPBYRVSA-N
• SMILES： S([C@@H]1CNCC1)(NC)(=O)=O

Computed Properties

• Exact Mass: 164.06194880g/mol
• Monoisotopic Mass: 164.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on (3S)-N-methylpyrrolidine-3-sulfonamide

Introduction to (3S)-N-methylpyrrolidine-3-sulfonamide (CAS No. 2323066-15-3)

(3S)-N-methylpyrrolidine-3-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2323066-15-3, belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities. The unique stereochemistry of this molecule, particularly the (3S) configuration, plays a crucial role in determining its pharmacological properties and potential therapeutic applications.

The sulfonamide functional group is a key pharmacophore in many drugs, contributing to their efficacy and selectivity. In the case of (3S)-N-methylpyrrolidine-3-sulfonamide, the presence of a methyl group at the nitrogen atom and the specific stereocenter at the third position of the pyrrolidine ring enhances its interaction with biological targets. This structural feature makes it a promising candidate for further investigation in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between (3S)-N-methylpyrrolidine-3-sulfonamide and its biological targets. These studies have revealed that the compound exhibits high affinity for certain enzymes and receptors, suggesting potential applications in treating various diseases. For instance, preliminary research indicates that this compound may have inhibitory effects on enzymes involved in inflammation and pain pathways, making it a candidate for developing novel therapeutics.

The synthesis of (3S)-N-methylpyrrolidine-3-sulfonamide is a complex process that requires precise control over stereochemistry. Traditional synthetic routes often involve multi-step reactions, including chiral resolution and protection-deprotection strategies. However, recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on an industrial scale. These advancements are crucial for ensuring an adequate supply of the compound for both preclinical and clinical studies.

In the realm of drug discovery, sulfonamides have been extensively studied due to their versatility and efficacy. The structural motif of (3S)-N-methylpyrrolidine-3-sulfonamide aligns well with this trend, as it combines the pharmacological benefits of sulfonamides with a unique stereochemical profile. This combination has led to interest in exploring its potential as an anti-inflammatory agent, an analgesic, or even as a component in combination therapies.

One of the most exciting aspects of studying compounds like (3S)-N-methylpyrrolidine-3-sulfonamide is the opportunity to uncover new mechanisms of action. By understanding how this molecule interacts with biological systems at a molecular level, researchers can design more targeted and effective drugs. For example, recent studies have shown that sulfonamides can modulate protein-protein interactions, which could lead to novel therapeutic strategies for diseases such as cancer and neurodegenerative disorders.

The development of new drugs is often hampered by issues related to bioavailability and toxicity. However, the unique properties of (3S)-N-methylpyrrolidine-3-sulfonamide may offer solutions to these challenges. Its molecular structure suggests that it could be designed to have improved solubility and reduced toxicity, making it a more viable candidate for clinical use. Further research is needed to validate these hypotheses, but the preliminary findings are promising.

The role of stereochemistry in drug design cannot be overstated. The (3S) configuration in (3S)-N-methylpyrrolidine-3-sulfonamide is critical for its biological activity, as different stereoisomers may exhibit vastly different pharmacological properties. This underscores the importance of precise synthetic methodologies in producing compounds with desired stereochemical purity. Advances in asymmetric synthesis and chiral catalysis have made it possible to achieve high levels of enantiomeric purity, which is essential for successful drug development.

In conclusion, (3S)-N-methylpyrrolidine-3-sulfonamide (CAS No. 2323066-15-3) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and stereochemistry make it a promising candidate for further research into various therapeutic areas. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.